Cas no 187831-15-8 (N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide)

• Product Name: N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide
• CAS No: 187831-15-8
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 2785526
• PubChem ID: 57370874
• Update Time: 2025-04-21

N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 187831-15-8
• DTXSID10724806
• N-Benzyl-N-{4-[(1R)-1-hydroxyethyl]phenyl}methanesulfonamide

• Inchi： 1S/C16H19NO3S/c1-13(18)15-8-10-16(11-9-15)17(21(2,19)20)12-14-6-4-3-5-7-14/h3-11,13,18H,12H2,1-2H3/t13-/m1/s1
• InChI Key： VHEUQBDCCUDSMY-CYBMUJFWSA-N
• SMILES： S(C)(N(C1C=CC(=CC=1)[C@@H](C)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.10856464Da
• Monoisotopic Mass: 305.10856464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų